Cas no 1203151-18-1 (2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide)

• Product Name: 2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide
• CAS No: 1203151-18-1
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 5913230
• PubChem ID: 45503199
• Update Time: 2025-10-29

2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide
• 2,5-dimethyl-N-[2-(4-methyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)ethyl]furan-3-carboxamide
• 2,5-dimethyl-N-[2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]furan-3-carboxamide
• F5689-0086
• 1203151-18-1
• 2,5-dimethyl-N-(2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)furan-3-carboxamide
• AKOS024517194
• VU0519153-1

• Inchi： 1S/C18H20N4O3/c1-12-11-15(13(2)25-12)17(23)19-9-10-22-18(24)21(3)16(20-22)14-7-5-4-6-8-14/h4-8,11H,9-10H2,1-3H3,(H,19,23)
• InChI Key： YMFXCDILDATDRE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(NCCN1C(N(C)C(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 340.15354051g/mol
• Monoisotopic Mass: 340.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide

Introduction to 2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide (CAS No. 1203151-18-1)

2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide, identified by its CAS number 1203151-18-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate multiple heterocyclic rings, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylfuran-3-carboxamide is characterized by the presence of a furan ring fused with an ethylfuran moiety, which is further connected to a triazole ring. The triazole ring itself is substituted with a phenyl group and an oxo functional group, while the ethyl side chain contains a methyl group at the 4-position. This intricate arrangement of functional groups suggests that the compound may exhibit a range of interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The combination of a furan, triazole, and phenyl moiety in this molecule provides a rich chemical space for exploration. Furan derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Similarly, triazole compounds have been widely studied for their antifungal and antiviral effects. The presence of these structural elements in 2,5-dimethyl-N-2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-y)ethylfuran-carboxamide suggests that it may possess multiple biological functions.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The structural complexity of 2,5-dimethyl-N-(Z)-methylene-N-(Z)-(Z)-methylene-Z-propenoyl-(E)-N'-(Z)-(Z)-methylene-Z-propenoyl-Z-cyclohexane(Z)-carboxamidine (a simplified variant for conceptual clarity) allows for modifications at various positions to optimize its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial in drug design, as it enables researchers to fine-tune the molecule's interactions with biological targets while minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for potential biological activity. These tools have been instrumental in identifying promising candidates like 2,5-dimethyl-N(Z)-(E)-methylene-N(Z)-(E)-methylene(Z)-propenoyl(Z-cyclohexanecarboxamidine) (another simplified variant) that may not have been discovered through traditional experimental methods alone. By leveraging these computational approaches, researchers can predict the binding modes of these compounds to target proteins and assess their potential efficacy.

The synthesis of such complex molecules requires expertise in multi-step organic synthesis and an understanding of stereochemistry. The preparation of CAS No 1203151 18 1 involves multiple reactions, including cyclization, alkylation, and condensation steps. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. For instance, transition-metal-catalyzed reactions have revolutionized the way many complex molecules are synthesized.

Once synthesized, the biological evaluation of these compounds is critical to determine their therapeutic potential. High-throughput screening (HTS) techniques allow researchers to test thousands of compounds against various biological targets simultaneously. This approach has led to the discovery of several drugs that were previously unknown or not considered viable candidates. The use of HTS in conjunction with structure-based drug design has significantly accelerated the drug discovery process.

In addition to traditional pharmacological assays, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing these complex molecules. These analytical methods provide detailed information about the structure and purity of the compounds under investigation. Furthermore, computational tools can be used to predict the properties of these molecules before they are synthesized experimentally.

The potential applications of CAS No 1203151181 extend beyond traditional pharmaceuticals. For example, it could be explored as a starting material for developing agrochemicals or specialty chemicals with unique properties. The versatility of heterocyclic compounds makes them valuable in many industries beyond medicine.

As research continues to uncover new biological activities and synthetic strategies for these molecules,CAS No 1203151181 will likely play an important role in future drug development efforts. Its unique structural features offer opportunities for innovation that could lead to breakthroughs in treating various diseases.